Cas no 102879-45-8 (5-Ethyl-4-methyl-3-pyridinecarboxylic acid)

5-Ethyl-4-methyl-3-pyridinecarboxylic acid structure
102879-45-8 structure
Product Name:5-Ethyl-4-methyl-3-pyridinecarboxylic acid
CAS No:102879-45-8
MF:C9H11NO2
MW:165.189142465591
CID:1080155
PubChem ID:69829722
Update Time:2025-04-20

5-Ethyl-4-methyl-3-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Ethyl-4-methyl-3-pyridinecarboxylic acid
    • 5-ethyl-4-methyl-nicotinic acid
    • 102879-45-8
    • SCHEMBL6580426
    • DB-317665
    • 5-ethyl-4-methylpyridine-3-carboxylic acid
    • 5-Ethyl-4-methylnicotinic acid
    • Inchi: 1S/C9H11NO2/c1-3-7-4-10-5-8(6(7)2)9(11)12/h4-5H,3H2,1-2H3,(H,11,12)
    • InChI Key: GZMXMCWALFYCBT-UHFFFAOYSA-N
    • SMILES: OC(C1=CN=CC(CC)=C1C)=O

Computed Properties

  • Exact Mass: 165.078979g/mol
  • Monoisotopic Mass: 165.078979g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 165.19g/mol
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.2Ų
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